Cas no 62436-68-4 (2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)-)

2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)- structure
62436-68-4 structure
Product Name:2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)-
CAS No:62436-68-4
MF:C14H17NO3
MW:247.289684057236
CID:444845
PubChem ID:3249963
Update Time:2025-04-19

2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)-
    • propan-2-yl 2-acetamido-3-phenylprop-2-enoate
    • 62436-68-4
    • DTXSID70390642
    • Inchi: 1S/C14H17NO3/c1-10(2)18-14(17)13(15-11(3)16)9-12-7-5-4-6-8-12/h4-10H,1-3H3,(H,15,16)
    • InChI Key: VVAUQGBBTUEOEI-UHFFFAOYSA-N
    • SMILES: O(C(C(=CC1C=CC=CC=1)NC(C)=O)=O)C(C)C

Computed Properties

  • Exact Mass: 247.12091
  • Monoisotopic Mass: 247.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4
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